1-(2-methylpropyl)-3-nitro-1H-pyrazole
Cat. No. B3070428
Key on ui cas rn:
1003012-06-3
M. Wt: 169.18 g/mol
InChI Key: CJCOHLYFDOJEMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:11][CH2:12][CH:13]([CH3:14])[CH3:15].[CH3:16][N:17]([CH3:18])[CH:19]=[O:20].[CH3:21][CH2:22][O:23][C:24](=[O:25])[CH3:26].[H-:9].[N+:1](=[O:2])([O-:3])[c:4]1[n:5][nH:6][cH:7][cH:8]1.[Na+:10]>>[N+:1](=[O:2])([O-:3])[c:4]1[n:5][n:6]([CH2:12][CH:13]([CH3:14])[CH3:15])[cH:7][cH:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)CBr
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CCOC(C)=O
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=[N+]([O-])c1cc[nH]n1
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)Cn1ccc([N+](=O)[O-])n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
